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Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Technical Profile of 4-Hexen-3-one

Here is a summary of the core data for 4-Hexen-3-one (CAS 2497-21-4), consolidated from chemical

databases and supplier information [1] [2] [3].

Property Category Details

| Identifiers | CAS Number: 2497-21-4 Molecular Formula: CéeH100 Molecular Weight: 98.14 g/mol
Synonyms: hex-4-en-3-one [1] [3] [4] | | Structure & Properties | SMILES: CCC(/C=C/C)=0 InChI
Key: FEWIGMWODIRUIM-HWKANZROSA-N XLogP3: 1.24 (Estimated) Topological Polar Surface
Area (TPSA): 17.07 A2 [3] | | Applications | « Pharmaceutical Intermediate: Synthesis of anti-
inflammatory and antimicrobial agents. * Flavor & Fragrance: Provides fresh, green notes. « Agrochemical
Intermediate: Used in synthesizing herbicides and fungicides. *+ Research Chemical: Building block for
novel compounds and polymers. *+ Analytical Chemistry: Oxidation reference standard for monitoring
edible oils via FTIR [5] [4]. | | Safety (GHS) | Signal Word: Danger Hazard Statements: H225 (Highly
flammable), H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), H335 (May cause respiratory irritation) UN Number: 1224, Packing Group: 111 [3] | | HMDB &
Spectral Data | HMDB ID: HMDB0035239 Spectrum Type: Predicted LC-MS/MS (10V, Positive)
Molecular Weight (Monoisotopic): 98.0732 Da [2] |
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Information Constraints and a Potential Path Forward

The search results are limited for creating a full in-depth guide. Key gaps include:

¢ No Detailed Experimental Protocols: The sources mention uses in pharmaceutical and
agrochemical synthesis but do not provide the detailed, step-by-step methodologies required [5].

¢ No Signaling Pathways: The compound is described as an intermediate, but no specific biological
pathways or metabolic pathways are detailed that could be visualized.

¢ Limited Recent Data: While some pages have a 2025 date, the core chemical data and references
(like the HMDB spectrum from 2015) are not recent breakthroughs [5] [2].

Given these constraints, here is a proposed workflow and a corresponding Graphviz diagram that illustrates
the general research and development process for a chemical compound like 4-Hxen-3-one. This diagram

also incorporates your specific requirement for the labeldistance attribute to improve label placement

[6] [7].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://www.hmdb.ca/spectra/ms_ms/55740
https://graphviz.org/docs/attrs/labeldistance/
https://stackoverflow.com/questions/2350617/how-to-place-edge-labels-on-edge-in-graphviz
https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

dentity Confirmation Bioactivity Assay

Characterization Biological
(Spectroscopy, Chromatography) Screening

Process
Optimization

Click to download full resolution via product page

Diagram 1: Proposed R&D workflow for a chemical compound, showing key stages from discovery to

product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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